N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C19H20N2O3S/c1-19(23,16-10-12-6-2-5-9-15(12)25-16)11-20-18(22)17-13-7-3-4-8-14(13)24-21-17/h2,5-6,9-10,23H,3-4,7-8,11H2,1H3,(H,20,22)
• InChI Key: MYSXDUOWZNBCHE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=NOC2=C1CCCC2)(C3=CC4=CC=CC=C4S3)O
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol
• CAS No.: 2034263-44-8

Description

N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

The synthesis of benzazoles and derivatives, including compounds with guanidine moieties and various functionalizations, is of interest in medicinal chemistry due to their biological activities. These compounds, through diverse synthetic approaches, offer a pathway to explore novel pharmacophores. Synthetic chemists have developed methodologies targeting compounds with potential therapeutic applications, emphasizing the significance of the chemical backbone present in N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide for drug discovery (Rosales-Hernández et al., 2022).

Biological Activities and Potential Therapeutic Applications

Compounds similar in structure to the one have been noted for a wide range of biological activities. These activities include cytotoxic effects, inhibition of cell proliferation via mechanisms such as angiogenesis and apoptosis, and potential as therapeutic agents in various diseases. The exploration of these compounds' biological activities provides a foundation for the development of new drugs with enhanced efficacy and targeted actions. The extensive research into the synthetic pathways and biological implications underscores the potential of such compounds in medicinal chemistry and therapeutic applications (Rosales-Hernández et al., 2022).

Environmental and Ecotoxicological Considerations

The occurrence and fate of related compounds in the environment, particularly their biodegradation and potential ecotoxicological effects, are critical areas of research. Understanding the environmental impact of such chemicals is essential for assessing their safety profile, especially when considering their widespread use and potential release into ecosystems. This aspect of research helps in developing safer compounds with minimal environmental impact, ensuring that therapeutic benefits do not come at the cost of ecological health (Kropp & Fedorak, 1998).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various proteins such asMitogen-activated protein kinase 10

Biochemical Pathways

Based on the potential target mentioned above, it could be involved in pathways regulated byMitogen-activated protein kinases , which play key roles in various cellular processes including proliferation, differentiation, and apoptosis .

Pharmacokinetics

Similar compounds have been found to have various pharmacokinetic properties

Result of Action

Based on the potential target mentioned above, it could potentially influence cellular processes such as proliferation, differentiation, and apoptosis .